Cas no 879070-37-8 (2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 879070-37-8
• MF: C₁₁H₈FNO₂S
• MW: 237.250124931335
• MDL: MFCD06857924
• CID: 992881
• PubChem ID: 4980371
• Update Time: 2025-06-25

2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-FLUORO-PHENYL)-4-METHYL-THIAZOLE-5-CARBOXYLIC ACID
• 2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• BB_SC-5122
• EN300-186514
• 2-(2-Fluorophenyl)-4-methylthiazole-5-carboxylic acid
• MFCD06857924
• CS-0046281
• Z384974766
• 2-(2-Fluorophenyl)-4-methylthiazole-5-carboxylicacid
• VS-09988
• FT-0677839
• 2-(2-fluoro-phenyl)-4-methyl-thiazole-5-carboxylic acid, AldrichCPR
• SCHEMBL3436651
• F3284-7861
• DTXSID00407212
• BB 0237074
• AKOS000273549
• 879070-37-8
• BBL030707
• STL260056
• G37312
• ALBB-015914
• 5-thiazolecarboxylic acid, 2-(2-fluorophenyl)-4-methyl-

• MDL： MFCD06857924
• Inchi： 1S/C11H8FNO2S/c1-6-9(11(14)15)16-10(13-6)7-4-2-3-5-8(7)12/h2-5H,1H3,(H,14,15)
• InChI Key： ZNAHNFKZFMHFQE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1C1C=CC=CC=1F

Computed Properties

• Exact Mass: 237.02600
• Monoisotopic Mass: 237.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 424.6±55.0 °C at 760 mmHg
• Flash Point: 210.6±31.5 °C
• PSA: 78.43000
• LogP: 2.95580
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid

Professional Introduction to Compound with CAS No. 879070-37-8 and Product Name: 2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid

The compound with the CAS number 879070-37-8 and the product name 2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a thiazole core substituted with a fluorophenyl group and a methyl group, has garnered considerable attention due to its unique structural and functional properties. The presence of the fluorine atom in the aromatic ring introduces electronic and steric effects that can modulate the compound's interactions with biological targets, making it a promising candidate for drug discovery and development.

In recent years, the pharmaceutical industry has increasingly focused on the development of novel heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. Thiazole derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including infections, inflammation, and cancer. The compound in question, 2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid, is no exception. Its molecular structure combines elements that are known to enhance binding affinity and selectivity towards biological receptors.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The carboxylic acid functionality at the 5-position of the thiazole ring provides a versatile handle for further chemical modifications, enabling the creation of derivatives with tailored properties. This flexibility is crucial in drug design, as it allows researchers to optimize solubility, bioavailability, and metabolic stability.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry. The introduction of a fluorine atom into a phenyl ring can significantly alter the electronic distribution, leading to enhanced binding interactions with enzymes and receptors. In the case of 2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid, the fluorine atom is positioned in a manner that maximizes its influence on the overall pharmacophore. This strategic placement has been shown to improve both potency and selectivity in preclinical models.

The thiazole core itself is well-documented for its biological activity. Thiazole derivatives have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid is thought to enhance these effects by improving interactions with target proteins. For instance, modifications at the 4-position with a methyl group can stabilize certain conformations that are favorable for binding.

Current research in this area is focused on leveraging computational methods to predict and optimize the biological activity of thiazole derivatives. Molecular modeling techniques have been employed to understand how structural changes affect binding affinity and selectivity. These studies have suggested that subtle modifications, such as those seen in 2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid, can lead to significant improvements in drug-like properties.

The carboxylic acid group at the 5-position of the thiazole ring also offers opportunities for prodrug design. Prodrugs are pharmacologically inactive precursors that are converted into active drugs within the body. The carboxylic acid functionality can be used to link this compound with other pharmacophores or to enhance its solubility and absorption profiles. Such strategies are particularly valuable for developing oral formulations with improved bioavailability.

Another exciting application of this compound lies in its potential use as a scaffold for kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, including cell growth and division. Inhibiting specific kinases has become a major focus in oncology research due to their involvement in cancer progression. The structural features of 2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid, particularly the combination of a thiazole core and a fluorinated aromatic ring, make it an attractive candidate for developing kinase inhibitors.

In conclusion, 2-(2-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 879070-37-8) represents a promising lead compound for further pharmaceutical development. Its unique structural features—combining a thiazole core with fluorine substitution—offer numerous advantages for drug design. Ongoing research continues to explore its potential applications in treating various diseases by optimizing its chemical structure through computational modeling and synthetic chemistry techniques.